Cas no 2138252-89-6 (5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride)

• Product Name: 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride
• CAS No: 2138252-89-6
• MF: C₁₀H₁₀FN₃O₃S₂
• MW: 303.333102703094
• CID: 6079019
• PubChem ID: 165865070
• Update Time: 2025-05-21

5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727332
• 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride
• 2138252-89-6

• Inchi： 1S/C10H10FN3O3S2/c1-14-6-7(4-13-14)10(15)12-5-8-2-3-9(18-8)19(11,16)17/h2-4,6H,5H2,1H3,(H,12,15)
• InChI Key： VJDWCGJHKPLZRO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CNC(C1C=NN(C)C=1)=O)S(=O)(=O)F

Computed Properties

• Exact Mass: 303.01476170g/mol
• Monoisotopic Mass: 303.01476170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 118Ų

Additional information on 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride

Exploring the Potential of 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride (CAS No. 2138252-89-6) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride (CAS No. 2138252-89-6) has emerged as a compound of significant interest. This sulfonyl fluoride derivative, characterized by its unique thiophene and pyrazole moieties, is gaining attention for its potential applications in targeted covalent inhibition and proteomics research. Researchers are increasingly exploring its role in the development of next-generation therapeutics, particularly in the context of kinase inhibition and protein labeling.

The structural complexity of 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride offers a versatile scaffold for drug design. Its sulfonyl fluoride group is particularly noteworthy, as it enables selective covalent binding to target proteins, a feature that has become a hot topic in drug discovery circles. This mechanism is being leveraged to address challenges in undruggable targets, a term frequently searched in academic and pharmaceutical databases. The compound's ability to form stable interactions with biological macromolecules makes it a promising candidate for precision medicine applications.

Recent advancements in chemical biology have highlighted the importance of covalent inhibitors, with 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride serving as a prime example. Its thiophene-2-sulfonyl fluoride core has been studied extensively in the context of activity-based protein profiling (ABPP), a technique that has seen a surge in popularity due to its ability to map enzyme activities in complex biological systems. This aligns with growing interest in proteome-wide studies and target identification, which are among the most searched topics in life sciences research today.

The pharmaceutical industry's shift toward fragment-based drug discovery has further increased the relevance of compounds like 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride. Its moderate molecular weight and balanced physicochemical properties make it an attractive starting point for lead optimization. Moreover, the presence of both hydrogen bond acceptors and donors in its structure addresses current demands for compounds with improved drug-like properties, a frequently searched term in medicinal chemistry forums.

In the context of personalized medicine, the selective nature of 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride offers distinct advantages. Researchers are investigating its potential in addressing drug resistance mechanisms, particularly in oncology applications where targeted therapies are increasingly preferred over traditional cytotoxic agents. This aligns with current patient and clinician interest in molecularly targeted treatments, as evidenced by search trends in medical literature databases.

The compound's pyrazole moiety deserves special mention, as this heterocycle has become a cornerstone in modern heterocyclic chemistry. Its presence in 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride contributes to the molecule's metabolic stability and potential for blood-brain barrier penetration, topics that generate significant interest in CNS drug development circles. These attributes make the compound particularly relevant in the search for treatments for neurodegenerative disorders, a major focus area in current pharmaceutical research.

From a synthetic chemistry perspective, 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride represents an interesting case study in organosulfur chemistry. The sulfonyl fluoride group's unique reactivity profile has sparked renewed interest in this class of compounds, particularly in the context of click chemistry applications. This aligns with the growing popularity of bioorthogonal chemistry in chemical biology research, as reflected in recent publication and search trends.

As the pharmaceutical industry continues to embrace structure-based drug design, compounds like 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride are becoming increasingly valuable. Their ability to provide precise structural information through X-ray crystallography studies makes them particularly useful in rational drug design approaches. These topics consistently rank high in searches related to computational chemistry and molecular modeling, reflecting their importance in contemporary drug discovery paradigms.

The future potential of 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride extends beyond traditional small molecule therapeutics. Its applications in chemical proteomics and target engagement studies position it as a valuable tool in the emerging field of theranostics, which combines therapeutic and diagnostic capabilities. This innovative approach to medicine has seen exponential growth in search interest, particularly in specialized medical and pharmaceutical research communities.

In conclusion, 5-{[(1-methyl-1H-pyrazol-4-yl)formamido]methyl}thiophene-2-sulfonyl fluoride (CAS No. 2138252-89-6) represents a fascinating intersection of medicinal chemistry, chemical biology, and drug discovery. Its unique structural features and versatile applications address many current challenges in pharmaceutical research, making it a compound worthy of continued investigation. As research into covalent drugs and targeted therapies expands, this molecule is likely to play an increasingly important role in shaping the future of precision medicine.